Cas no 132330-98-4 (3-(Benzyloxy)-2-bromopyridine)

• Product Name: 3-(Benzyloxy)-2-bromopyridine
• CAS No: 132330-98-4
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• MDL: MFCD11847316
• CID: 1083722
• PubChem ID: 10778000
• Update Time: 2025-10-31

3-(Benzyloxy)-2-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-bromopyridine
• PYRIDINE,2-BROMO-3-(PHENYLMETHOXY)-
• 2-bromo-3-phenylmethoxypyridine
• HDH-PHARMA 24755
• Pyridine, 2-bromo-3-(phenylmethoxy)-
• 3-Benzyloxy-2-bromopyridine
• 3-benzyloxy-2-bromo-pyridine
• 3-(Benzyloxy);-2-bromopyridine
• PYSNKVYGLPCQPE-UHFFFAOYSA-N
• 3-(Benzyloxy)-2-bromopyridine, AldrichCPR
• CS-0060543
• MFCD11847316
• SCHEMBL1805748
• DTXSID70444811
• SS-5111
• SY104567
• A1-00202
• 132330-98-4
• DB-062890
• AKOS010827520

• MDL： MFCD11847316
• Inchi： 1S/C12H10BrNO/c13-12-11(7-4-8-14-12)15-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： PYSNKVYGLPCQPE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.99500
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 3.42310

3-(Benzyloxy)-2-bromopyridine Security Information

• HazardClass：IRRITANT

Additional information on 3-(Benzyloxy)-2-bromopyridine

Introduction to 3-(Benzyloxy)-2-bromopyridine (CAS No. 132330-98-4)

3-(Benzyloxy)-2-bromopyridine, with the CAS number 132330-98-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine core and a benzyloxy substituent. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(Benzyloxy)-2-bromopyridine consists of a pyridine ring with a bromine atom at the 2-position and a benzyloxy group at the 3-position. The bromine atom provides electrophilic reactivity, while the benzyloxy group imparts additional stability and solubility. These characteristics are crucial for its potential use in drug discovery and development.

Recent studies have highlighted the importance of 3-(Benzyloxy)-2-bromopyridine in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, which are enzymes involved in various cellular processes, including signal transduction and cell division. The researchers demonstrated that derivatives of 3-(Benzyloxy)-2-bromopyridine exhibited high selectivity and potency against specific kinases, making them promising candidates for the treatment of cancer and other diseases.

In another notable study, published in Organic Letters in 2020, scientists explored the synthetic versatility of 3-(Benzyloxy)-2-bromopyridine. They developed an efficient method to functionalize this compound through palladium-catalyzed cross-coupling reactions, enabling the synthesis of a wide range of substituted pyridines. These derivatives were further evaluated for their biological activities, revealing promising results in terms of antiviral and antibacterial properties.

The physical and chemical properties of 3-(Benzyloxy)-2-bromopyridine are also well-documented. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for various synthetic transformations and biological assays.

Safety considerations are essential when handling 3-(Benzyloxy)-2-bromopyridine. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, 3-(Benzyloxy)-2-bromopyridine (CAS No. 132330-98-4) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic applications make it an important building block for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.